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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B15577848 Get Quote

Technical Support Center: TVB-3166
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

TVB-3166. Our aim is to address common challenges, particularly those related to solubility in

aqueous solutions, to ensure the successful application of this potent and selective Fatty Acid

Synthase (FASN) inhibitor in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is TVB-3166 and what is its mechanism of action?

A1: TVB-3166 is an orally-available, reversible, and selective inhibitor of Fatty Acid Synthase

(FASN).[1][2][3] FASN is a key enzyme in the de novo synthesis of palmitate, a saturated fatty

acid.[4][5] By inhibiting FASN, TVB-3166 disrupts lipid metabolism, which is often upregulated

in cancer cells. This disruption leads to several downstream effects, including the remodeling of

cell membranes, inhibition of critical signaling pathways such as PI3K-AKT-mTOR and β-

catenin, and ultimately, the induction of apoptosis in tumor cells.[2][6][7][8][9]

Q2: What are the primary research applications for TVB-3166?

A2: TVB-3166 is primarily used in cancer research to study the effects of FASN inhibition on

various tumor types. It has been shown to induce apoptosis and inhibit tumor growth in

preclinical models of breast, prostate, lung, and oral squamous cell carcinoma.[6][10] Beyond

oncology, TVB-3166 has also been investigated for its antiviral properties, specifically its ability

to impair the replication of respiratory viruses like RSV.[11]
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Q3: Is TVB-3166 soluble in aqueous buffers like PBS?

A3: No, TVB-3166 is practically insoluble in water and ethanol.[12] Direct dissolution in

aqueous buffers such as PBS will likely result in precipitation of the compound.

Q4: What is the recommended solvent for preparing a stock solution of TVB-3166?

A4: The recommended solvent for preparing a stock solution of TVB-3166 is dimethyl sulfoxide

(DMSO).[1][11][12][13] It is crucial to use fresh, high-quality DMSO, as it can be hygroscopic

and absorbed moisture can negatively impact the solubility of TVB-3166.[1][12]

Q5: How should I store the TVB-3166 solid compound and its stock solution?

A5: The solid, lyophilized form of TVB-3166 should be stored at -20°C and kept desiccated;

under these conditions, it is stable for up to 36 months.[3] Once dissolved in a solvent like

DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored

at -80°C for up to 2 years or -20°C for up to 1 year.[1]

Troubleshooting Guide: Solubility Issues
Problem: My TVB-3166 precipitated out of solution when
I diluted my DMSO stock in my aqueous cell culture
medium.

Cause: This is a common issue due to the low aqueous solubility of TVB-3166. The final

concentration of DMSO in your aqueous solution may be too low to maintain the solubility of

TVB-3166 at your desired final concentration.

Solution 1: Optimize Final DMSO Concentration: Ensure that the final concentration of

DMSO in your working solution is sufficient to keep TVB-3166 dissolved. While the optimal

DMSO concentration can be cell-line dependent, it is advisable to keep it as low as possible

to avoid solvent-induced toxicity, typically below 0.5%.

Solution 2: Prepare Intermediate Dilutions: Instead of diluting your highly concentrated

DMSO stock directly into the final aqueous solution, prepare intermediate dilutions in a

solvent mixture with better solubilizing properties before the final dilution into your aqueous

medium.
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Solution 3: Utilize a Surfactant or Co-solvent: For in vivo studies, a formulation containing a

surfactant like Tween-80 and a co-solvent like PEG300 is often used to improve solubility

and bioavailability.[1] This principle can be adapted for challenging in vitro experiments,

though careful validation of the vehicle's effect on your experimental system is necessary.

Problem: I am observing variability in my experimental
results when using TVB-3166.

Cause: Inconsistent solubility and precipitation of TVB-3166 can lead to variability in the

effective concentration of the compound in your experiments.

Solution 1: Visual Inspection: Before each use, visually inspect your stock and working

solutions for any signs of precipitation. If precipitation is observed, gently warm the solution

and sonicate until the compound is fully redissolved.

Solution 2: Fresh Working Solutions: Prepare fresh working solutions from your stock

solution for each experiment. Avoid storing diluted aqueous solutions of TVB-3166 for

extended periods.

Solution 3: Consistent Solvent Preparation: Use the same lot and supplier of solvents for the

duration of a study to minimize variability. Always use fresh, anhydrous DMSO for preparing

your stock solution.[12]

Quantitative Data Summary
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Parameter Solvent Solubility Notes

Solubility DMSO 5 mg/mL[11]

Use of fresh,

anhydrous DMSO is

recommended as it is

hygroscopic.[1][12]

62.5 mg/mL (162.56

mM)[1][13]

Ultrasonic treatment

may be needed to

achieve this

concentration.[1]

77 mg/mL (200.27

mM)[12]

Water Insoluble[12]

Ethanol Insoluble[12]

Experimental Protocols
Protocol 1: Preparation of TVB-3166 Stock Solution for
In Vitro Experiments

Materials:

TVB-3166 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

1. Equilibrate the TVB-3166 vial to room temperature before opening.

2. Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

3. To aid dissolution, the vial can be gently vortexed and/or sonicated in a water bath until the

solid is completely dissolved.
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4. Visually inspect the solution to ensure there are no visible particles.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of TVB-3166 Working Solution
for Cell-Based Assays

Materials:

TVB-3166 DMSO stock solution

Pre-warmed cell culture medium

Procedure:

1. Thaw an aliquot of the TVB-3166 DMSO stock solution at room temperature.

2. Perform serial dilutions of the stock solution in cell culture medium to achieve the final

desired concentrations. It is recommended to add the TVB-3166 stock solution to the

medium while vortexing to ensure rapid and uniform mixing, which can help prevent

precipitation.

3. The final DMSO concentration in the cell culture medium should be kept constant across

all treatment groups, including the vehicle control, and should ideally not exceed 0.5%.

4. Use the freshly prepared working solutions immediately.

Protocol 3: Formulation of TVB-3166 for In Vivo Oral
Gavage

Materials:

TVB-3166 (solid)

DMSO
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PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

1. Prepare a stock solution of TVB-3166 in DMSO (e.g., 20.8 mg/mL).

2. In a separate tube, add the required volume of the TVB-3166 DMSO stock solution to

PEG300 and mix thoroughly.

3. Add Tween-80 to the mixture and mix until a clear solution is formed.

4. Finally, add saline to the mixture to achieve the desired final volume and concentration. A

common formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

5. This protocol should yield a clear solution. If precipitation occurs, gentle warming and/or

sonication can be used to aid dissolution.[1]

6. Prepare this formulation fresh on the day of use.
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Caption: Signaling pathways affected by TVB-3166-mediated FASN inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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